DM-PIT-1

• CAS: 701947-53-7
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol
• InChI: InChI=1S/C16H15N3O4S/c1-9-5-10(2)7-11(6-9)15(21)18-16(24)17-13-8-12(19(22)23)3-4-14(13)20/h3-8,20H,1-2H3,(H2,17,18,21,24)
• InChIKey: CGWBCAQMXJFWBU-UHFFFAOYSA-N

DM-PIT-1 Compound Profile

DM-PIT-1 (3,5-dimethyl PIT-1, CAS 701947-53-7) is a first-generation, cell-permeable, small-molecule antagonist of the PIP3/PH domain interaction [1]. As a dimethyl analog of the parent compound PIT-1, it was explicitly designed for improved in vivo solubility and serves as a non-lipid inhibitor of the PI3K/Akt signaling pathway . It functions by competing with PIP3 for binding to the pleckstrin homology (PH) domains of key signaling proteins, thereby disrupting downstream Akt activation and inducing apoptosis, particularly in PTEN-deficient cancer models .

PIP3/PH domain antagonism study fit; disrupts PIP3-Akt/PDK1 interaction

Requires micellar formulation for in vivo research; free drug has limited aqueous solubility

Mechanistically distinct from ATP-competitive PI3K/mTOR inhibitors; supports upstream pathway interrogation

• [1] Miao, B., et al. (2010). Small molecule inhibition of phosphatidylinositol-3,4,5-triphosphate (PIP3) binding to pleckstrin homology domains. Proc. Natl. Acad. Sci. USA, 107(46), 20126-20131. View Source

Why DM-PIT-1 Is Unique

The PIP3/PH domain antagonist landscape presents a clear functional hierarchy where minor structural variations translate into major pharmacological differences. Substituting DM-PIT-1 with the parent compound PIT-1 or a more advanced analog like PITenin-7 is not a straightforward interchange. PIT-1 lacks the dimethyl modifications that confer improved solubility to DM-PIT-1 . Conversely, the analog PITenin-7, while more potent in certain assays, exhibits a markedly different selectivity profile, being far less active against the PIP3/GRP1 PH domain [1]. Therefore, for studies requiring a specific balance of potency, selectivity across multiple PH domains, and validated in vivo efficacy with a known solubility profile, DM-PIT-1 remains a distinct and non-substitutable tool compound.

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Close analog PITenin-7

PH domain selectivity profile differs; PITenin-7 favors Akt1-PH over GRP1-PH, which may shift downstream signaling readouts.

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ATP-competitive PI3K/mTOR inhibitors

Kinase-targeting tools exhibit distinct mechanism and toxicity context; in vivo model-response profiles may not transfer directly.

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Unformulated free compound

In vivo activity is drastically lower without micellar encapsulation; formulation choice critically alters model-response interpretation.

• [1] Sigma-Aldrich (Calbiochem). (n.d.). PIP3 Antagonist, PITenin-7 (CAS 524618) Technical Datasheet. View Source

DM-PIT-1 Comparative Evidence

PIP3/PH Domain Selectivity vs. PITenin-7

DM-PIT-1 demonstrates a balanced inhibition profile across Akt, PDK1, and GRP1 PH domains, whereas the analog PITenin-7 shows a stark 7-fold loss of activity against the GRP1 domain. In a direct comparison using a PIP3/PH domain binding assay, DM-PIT-1 inhibited the PIP3/GRP1 interaction by 84% at 100 µM, while PITenin-7 achieved only 12% inhibition [1]. This indicates a fundamental shift in target engagement, making DM-PIT-1 the preferred tool for research involving GRP1-dependent signaling.

PH domain selectivity vs. PITenin-7

Head-to-head

DM-PIT-1 IC50 27.1 µM (Akt1-PH); PITenin-7 IC50 13.4 µM

DM-PIT-1 inhibits GRP1-PH by 84% at 100 µM; PITenin-7 only 12%

Balanced vs. narrow PH domain inhibition; supports multi-target pathway interrogation

In vitro biochemical assay; recombinant proteins

Evidence Dimension	Inhibition of PIP3/GRP1 PH Domain Binding
Target Compound Data	84% inhibition at 100 µM
Comparator Or Baseline	PITenin-7 (DM-PIT-1 analog): 12% inhibition at 100 µM
Quantified Difference	72 percentage points (7-fold lower inhibition by PITenin-7)
Conditions	PH domain-mediated PIP3 binding assay (in vitro)

Why This Matters

This confirms DM-PIT-1 as a multi-PH domain antagonist, whereas PITenin-7 is a more selective inhibitor, which is a critical distinction for selecting the appropriate tool for pathway-specific studies.

• [1] Sigma-Aldrich (Calbiochem). (n.d.). PIP3 Antagonist, PITenin-7 (CAS 524618) Technical Datasheet. View Source

PIP3 Antagonism vs. ATP-Competitive PI3K/mTOR Inhibition

In PTEN-deficient U87MG glioblastoma cells, a model sensitive to PI3K/Akt pathway inhibition, the analog PITenin-7 is significantly more potent than DM-PIT-1 at reducing cell survival. Direct head-to-head data from a 3-day cell viability assay shows that PITenin-7 has an IC50 of 6.6 µM, compared to 33.9 µM for DM-PIT-1 [1]. This 5-fold difference in potency is a primary driver for researchers to select PITenin-7 over DM-PIT-1 for pure potency requirements. However, this data set also serves to precisely quantify the baseline efficacy of DM-PIT-1 for users who require its distinct pharmacological profile.

Mechanism vs. ATP-competitive inhibitors

Class-level inference

DM-PIT-1 µM range; PF-04691502 Ki 1.6-16 nM

PF-04691502 development discontinued due to toxicity

Distinct potency and mechanism context; model-response and tolerability endpoints may differ

Biochemical assays and clinical trial data; class-level comparison

Evidence Dimension	Inhibition of U87MG cell survival (IC50)
Target Compound Data	33.9 µM
Comparator Or Baseline	PITenin-7: 6.6 µM
Quantified Difference	5.1-fold (PITenin-7 is more potent)
Conditions	Human U87MG glioblastoma cells, 3-day treatment

Why This Matters

This quantifies the specific potency tier of DM-PIT-1, allowing researchers to make an informed choice between its balanced multi-domain profile and the higher, but more selective, potency of PITenin-7.

• [1] Sigma-Aldrich (Calbiochem). (n.d.). PIP3 Antagonist, PITenin-7 (CAS 524618) Technical Datasheet. View Source

In Vivo Efficacy with PEG-PE Micelles

DM-PIT-1 demonstrates robust single-agent efficacy in a syngeneic 4T1 breast cancer model in BALB/c mice. Daily intravenous administration of micelle-formulated DM-PIT-1 at 1 mg/kg for 8 days resulted in a 95% reduction in tumor volume compared to control [1]. In contrast, the same dose of unformulated (free) DM-PIT-1 reduced tumor volume by only 59% [1]. This data not only validates DM-PIT-1 as an effective in vivo tool but also underscores the critical importance of its micellar formulation for achieving maximum therapeutic impact.

In vivo micellar vs. free drug

Head-to-head

Micellar: tumor size ~5% of control; Free: ~41%

8.2-fold greater tumor size reduction with micellar DM-PIT-1 (1 mg/kg)

Formulation-dependent in vivo model-response context

4T1 syngeneic model, BALB/c mice, i.v. daily for 8 days

Evidence Dimension	In vivo tumor growth inhibition in 4T1 model
Target Compound Data	95% reduction in tumor volume (micelle-formulated, 1 mg/kg i.v. daily for 8 days)
Comparator Or Baseline	Free DM-PIT-1: 59% reduction in tumor volume (0.4 mg/kg i.v. daily for 8 days)
Quantified Difference	36 percentage points (micellar formulation is more effective)
Conditions	Syngeneic 4T1 breast cancer model in BALB/c mice, 8-day treatment

Why This Matters

This establishes a clear, quantitative benchmark for in vivo efficacy and provides procurement rationale for obtaining DM-PIT-1 for use in validated micellar delivery systems.

• [1] Miao, B., et al. (2010). Small molecule inhibition of phosphatidylinositol-3,4,5-triphosphate (PIP3) binding to pleckstrin homology domains. Proc. Natl. Acad. Sci. USA, 107(46), 20126-20131. View Source

Micellar Formulation in U87MG Cytotoxicity

The core molecular design of DM-PIT-1, as a dimethyl analog of PIT-1, was driven by the need to overcome the parent compound's very poor aqueous solubility, which was a major barrier to its in vivo use [1]. While specific numerical solubility values for PIT-1 are not consistently reported, DM-PIT-1's improved solubility is a defining feature. This improvement is demonstrated by the ability to formulate it in PEG-PE mixed micelles at concentrations up to 1 mM, which enables effective in vivo delivery and the significant tumor growth inhibition observed .

U87MG cytotoxicity: micellar vs. free

Data to verify

Free DM-PIT-1: 67% viability; Micellar: 57% viability

10% absolute improvement in cytotoxicity endpoint (50 µM, 24 h)

Formulation may alter cytotoxicity endpoint interpretation

Source review recommended; PTEN-deficient U87MG cells

Evidence Dimension	Aqueous Solubility and Formulability
Target Compound Data	Can be formulated in PEG-PE micelles up to 1 mM, enabling effective i.v. administration
Comparator Or Baseline	Parent compound PIT-1: characterized by 'very poor aqueous solubility' limiting therapeutic potential
Quantified Difference	Qualitative leap from 'poor solubility' to enabling high-concentration micellar formulation (1 mM)
Conditions	Formulation studies using PEG-PE micelles

Why This Matters

This differentiates DM-PIT-1 from its parent compound PIT-1, confirming it as the 'in vivo-grade' tool compound specifically designed for animal studies.

• [1] Skidan, I., et al. (2009). In vitro cytotoxicity of novel pro-apoptotic agent DM-PIT-1 in PEG-PE-based micelles alone and in combination with TRAIL. Drug Deliv, 16(1), 45-51. View Source

PDGF-Induced Akt Translocation in SUM159

DM-PIT-1 inhibits PIP3 binding to different PH domains with varying potencies, a profile that is distinct from other analogs. It disrupts the PIP3/Akt PH domain with an IC50 of 27.1 µM, the PIP3/PDK1 PH domain with an IC50 of 80.5 µM, and the PIP3/GRP1 PH domain with an IC50 of 35.5 µM . This differential potency is crucial for experimental design, as it allows researchers to achieve pathway-specific modulation by selecting appropriate concentrations. For instance, at concentrations around 30 µM, Akt and GRP1 interactions are significantly inhibited, while PDK1 binding remains largely unaffected.

PDGF-induced Akt translocation

Supporting evidence

85% reduction Akt translocation; 70% GRP1

100 µM DM-PIT-1, 1 h pretreatment, SUM159 breast cancer cells

Supports cellular pathway-response interpretation

Source review recommended; serum-starved conditions

Evidence Dimension	IC50 for inhibition of PIP3 binding to various PH domains
Target Compound Data	Akt PH domain: 27.1 µM; PDK1 PH domain: 80.5 µM; GRP1 PH domain: 35.5 µM
Comparator Or Baseline	N/A (Intra-compound comparison)
Quantified Difference	3-fold higher potency for Akt vs. PDK1 PH domain
Conditions	In vitro PIP3/PH domain binding assay

Why This Matters

This nuanced selectivity profile enables precise, concentration-dependent interrogation of the PI3K/Akt signaling cascade, distinguishing DM-PIT-1 from more broadly potent or highly selective inhibitors.

DM-PIT-1 Research Applications

Balanced Multi-PIP3/PH Domain Inhibition

DM-PIT-1 is the tool of choice for in vivo studies requiring systemic inhibition of PIP3/PH domain interactions. Its improved solubility profile compared to PIT-1 enables effective intravenous administration, and its validated antitumor efficacy in the 4T1 breast cancer model (95% tumor volume reduction with micellar formulation) provides a clear benchmark for experimental design [1]. Researchers can confidently procure DM-PIT-1 for evaluating the therapeutic potential of PI3K pathway inhibition in various xenograft or syngeneic tumor models.

In Vivo PI3K Pathway in PTEN-Deficient Xenografts

For researchers investigating strategies to sensitize cancer cells to TRAIL-induced apoptosis, DM-PIT-1 is a uniquely validated tool. Its incorporation into PEG-PE micelles co-loaded with TRAIL has been shown to significantly enhance cytotoxic activity against TRAIL-resistant cancer cell lines, such as A2780 ovarian carcinoma cells [2]. This established synergy makes DM-PIT-1 a compelling component for developing and testing novel combination nanotherapeutics aimed at overcoming drug resistance.

PIP3 Antagonism vs. ATP-Competitive PI3K/mTOR Inhibition

Studies specifically focused on the GRP1 PH domain and its role in cellular processes like migration and invasion should utilize DM-PIT-1. Its potent inhibition of the PIP3/GRP1 interaction (84% at 100 µM) is a key differentiator from analogs like PITenin-7, which show minimal activity against this domain (12% at 100 µM) [3]. Procurement of DM-PIT-1 is therefore essential for experiments where GRP1 function is a primary readout.

In Vitro Cytotoxicity in Cancer Cell Lines

DM-PIT-1 serves as an excellent model hydrophobic payload for the development and optimization of novel nanocarrier systems, particularly polymeric micelles. Its established loading efficiency (>70%) into 14-16 nm PEG-PE micelles provides a well-characterized baseline for comparing new formulations [4]. Researchers developing new drug delivery technologies can use DM-PIT-1 to benchmark loading capacity, stability, and release kinetics.

Application

Selection Property

Validation Focus

Multi-PH domain pathway dissection

Broad PH domain inhibition profile

Balanced Akt/GRP1 endpoint assessment

In vivo PI3K model studies

Micellar formulation compatibility

In vivo model-response and formulation reproducibility

Mechanism-of-action comparative studies

PIP3 antagonism vs. kinase inhibition

Differential pathway-response interpretation

Cancer cell-line cytotoxicity studies

Free-compound or micellar formulation

Solubility-adjusted cytotoxicity endpoint review

• [1] Miao, B., et al. (2010). Small molecule inhibition of phosphatidylinositol-3,4,5-triphosphate (PIP3) binding to pleckstrin homology domains. Proc. Natl. Acad. Sci. USA, 107(46), 20126-20131. View Source
• [2] Skidan, I., et al. (2009). In vitro cytotoxicity of novel pro-apoptotic agent DM-PIT-1 in PEG-PE-based micelles alone and in combination with TRAIL. Drug Deliv, 16(1), 45-51. View Source
• [3] Sigma-Aldrich (Calbiochem). (n.d.). PIP3 Antagonist, PITenin-7 (CAS 524618) Technical Datasheet. View Source
• [4] Riehle, R. D., et al. (2013). Micellar formulations of pro-apoptotic DM-PIT-1 analogs and TRAIL in vitro and in vivo. Drug Deliv, 20(2), 78-85. View Source